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Introduction
The polyol pathway, also known as the sorbitol-aldose reductase pathway, is a two-step

metabolic process that converts glucose into fructose.[1][2] Under normal physiological

conditions, this pathway accounts for less than 3% of glucose metabolism.[3] However, in

hyperglycemic states, such as uncontrolled diabetes mellitus, the flux of glucose through the

polyol pathway can increase to over 30%.[3][4] This significant upregulation is strongly

implicated in the pathogenesis of diabetic complications, including retinopathy, nephropathy,

and neuropathy.[5][6] The pathway's overactivation leads to the accumulation of its

intermediate, sorbitol, causing osmotic stress, and disrupts the cellular redox balance by

altering the ratios of NADPH/NADP+ and NADH/NAD+.[4] This guide provides an in-depth

examination of the polyol pathway, with a specific focus on the role of D-Iditol, a related polyol,

as a substrate within this metabolic route.

The Core Polyol Pathway
The polyol pathway consists of two primary enzymatic reactions that bypass the initial

hexokinase-mediated phosphorylation of glucose.

Glucose Reduction: The first and rate-limiting step is the reduction of glucose to sorbitol (also

known as D-glucitol).[1] This reaction is catalyzed by the enzyme aldose reductase (AR; EC

1.1.1.21) and utilizes nicotinamide adenine dinucleotide phosphate (NADPH) as a cofactor,

which is oxidized to NADP+.[5] Aldose reductase has a low affinity (a high Michaelis
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constant, Kₘ) for glucose, meaning this reaction becomes significant only during periods of

high intracellular glucose concentration.[1]

Sorbitol Oxidation: The second step is the oxidation of sorbitol to fructose.[7] This reaction is

catalyzed by sorbitol dehydrogenase (SDH; EC 1.1.1.14), which is also known as L-iditol 2-

dehydrogenase.[8][9] This step uses nicotinamide adenine dinucleotide (NAD+) as a

cofactor, which is reduced to NADH.

The net effect of this pathway is the conversion of glucose to fructose at the expense of

NADPH and NAD+, leading to a decrease in NADPH and an increase in NADH.[4]
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Figure 1: The core reactions of the polyol metabolic pathway.

D-Iditol as a Substrate in the Polyol Pathway
While sorbitol is the primary substrate for sorbitol dehydrogenase in the context of glucose

metabolism, the enzyme exhibits broad substrate specificity.[8][10]

D-Iditol and Sorbitol Dehydrogenase (L-Iditol 2-
Dehydrogenase)
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Sorbitol dehydrogenase (SDH), systematically named L-iditol 2-dehydrogenase, is capable of

acting on a variety of polyols.[8][11] Studies on sheep liver SDH have demonstrated that D-
Iditol is a substrate for the enzyme, which catalyzes its reversible, NAD+-linked oxidation to D-

sorbose.[10][12] This confirms that D-Iditol can be metabolized within the second step of the

polyol pathway, contributing to the production of NADH. The enzyme acts on numerous sugar

alcohols, including L-iditol, D-glucitol (sorbitol), D-xylitol, and D-galactitol, with varying

efficiencies depending on the source tissue.[8]

D-Iditol 2-Dehydrogenase
Separate from the primary SDH of the polyol pathway, another enzyme, D-iditol 2-

dehydrogenase (EC 1.1.1.15), specifically catalyzes the oxidation of D-iditol to D-sorbose

using NAD+ as a cofactor.[13][14] This enzyme, also called D-sorbitol dehydrogenase,

participates in pentose and glucuronate interconversions as well as fructose and mannose

metabolism.[14] Its distinct role suggests alternative metabolic fates for D-Iditol that are related

to but separate from the main glucose-driven polyol pathway.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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